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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,5-Trimethylpyrrole is a substituted aromatic heterocyclic organic compound with
significant applications as a versatile building block in organic synthesis. Its unique structure,
featuring a pyrrole ring with three methyl groups, imparts enhanced stability and specific
reactivity, making it a valuable intermediate in the production of pharmaceuticals,
agrochemicals, and advanced materials.[1] This technical guide provides a comprehensive
overview of the molecular properties, synthesis, and key applications of 1,2,5-trimethylpyrrole
relevant to research and development.

Core Molecular Data

The fundamental chemical and physical properties of 1,2,5-trimethylpyrrole are summarized
below. This data is essential for its use in experimental settings and for the characterization of
its derivatives.
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Property Value Reference
Molecular Formula C7H11N [2][3]
Molecular Weight 109.17 g/mol [2]

IUPAC Name 1,2,5-trimethyl-1H-pyrrole [2]

CAS Number 930-87-0 [2]

Boiling Point 173 °C (at 760 mmHg) [2]

Density 0.807 g/mL at 25 °C

Refractive Index n20/D 1.498

Appearance Clear yellow to brown liquid

Slightly soluble in water (2.2

Solubility g/L at 25 °C)

Synthesis of 1,2,5-Trimethylpyrrole

The most common and efficient method for synthesizing 1,2,5-trimethylpyrrole is the Paal-
Knorr pyrrole synthesis. This reaction involves the condensation of a 1,4-dicarbonyl compound,
in this case, 2,5-hexanedione, with a primary amine, methylamine.[4]

Experimental Protocol: Paal-Knorr Synthesis

This protocol outlines the synthesis of 1,2,5-trimethylpyrrole from 2,5-hexanedione and
methylamine. A reported yield for this synthesis is approximately 86.9%.[4]

Materials:

2,5-Hexanedione

Methylamine (e.g., 40% solution in water)

Solvent (e.g., ethanol or solvent-free conditions can be employed)

Optional: Weak acid catalyst (e.g., acetic acid)
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Procedure:

In a round-bottom flask, combine 2,5-hexanedione (1.0 equivalent) with methylamine (1.0-
1.2 equivalents).

If using a solvent, add ethanol to the mixture. The reaction can also be performed under
solvent-free conditions.

Optionally, a catalytic amount of a weak acid like acetic acid can be added to accelerate the
reaction.

The reaction mixture is typically stirred at room temperature or gently heated to facilitate the
condensation.

The progress of the reaction should be monitored by an appropriate technique, such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, the reaction mixture is worked up. This may involve extraction with an
organic solvent (e.g., diethyl ether or dichloromethane), washing with brine, and drying over
an anhydrous salt (e.g., NazSOa).

The crude product is then purified, typically by distillation under reduced pressure, to yield
pure 1,2,5-trimethylpyrrole.

Applications in Research and Drug Development

While 1,2,5-trimethylpyrrole is primarily known as a synthetic intermediate, the broader class
of pyrrole-containing compounds is of immense interest in medicinal chemistry due to their
wide range of biological activities.[5][6] The pyrrole scaffold is a key pharmacophore in
numerous natural products and synthetic drugs with anticancer, antimicrobial, and antiviral
properties.[5][6]

1,2,5-Trimethylpyrrole serves as a starting material for the synthesis of more complex
molecules with potential therapeutic applications.[1] Its applications are noted in:

e Pharmaceutical Synthesis: As a foundational molecule for the development of novel drugs.
The pyrrole ring system is a component of many biologically active compounds.[1]
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o Biochemical Research: Used in studies related to enzyme activity and metabolic pathways to
gain insights into biological processes and identify potential therapeutic targets.[1]

» Materials Science: Employed in the creation of advanced materials like conductive polymers
and dyes, where its electronic properties are advantageous.|[1]

Due to its role as a versatile building block, the direct involvement of 1,2,5-trimethylpyrrole in
specific signaling pathways is not extensively documented. Instead, its significance lies in
providing the core structure for larger molecules that are designed to interact with biological

targets.

Visualizing the Synthesis Workflow

The following diagram illustrates the experimental workflow for the Paal-Knorr synthesis of
1,2,5-trimethylpyrrole.
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Caption: Paal-Knorr Synthesis Workflow for 1,2,5-Trimethylpyrrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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